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Compound of Interest

Compound Name: L-Linalool

Cat. No.: B1674924

This guide provides immediate and essential safety, logistical, and operational information for
the proper handling and disposal of L-Linalool in a laboratory setting. Adherence to these
procedures is critical for ensuring the safety of all researchers, scientists, and drug
development professionals.

Hazard Identification and Safety Data

L-Linalool is a naturally occurring terpene alcohol with several associated hazards. It is
classified as a combustible liquid that can cause significant skin and eye irritation. Furthermore,
it is a known skin sensitizer, which may lead to allergic reactions upon contact.[1][2][3][4]
Ingestion poses an aspiration risk that can result in lung damage.[5]

Quantitative Safety Data for L-Linalool
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Parameter

Value

Reference

Occupational Exposure Limits

TWA (Canada, Alberta)

20 ppm (111 mg/m3)

[5]

TWA (Canada, British

Columbia)

20 ppm

[5]

OSHA PEL / NIOSH REL

Not Established

[6]

Acute Toxicity
LD50 Oral (Rat) 2790 mg/kg [41051[7]
LD50 Dermal (Rabbit/Rat) 5610 mg/kg [41517]

Physical Hazards

Flash Point

75-77.2°C (167 - 171 °F)

[8]1°]

Autoignition Temperature

235 °C (455 °F)

[8]

Lower Explosion Limit

0.9%

[8]19]

Upper Explosion Limit

5.2%

[8][°]

Glove Protection

Butyl Rubber (>0.3 mm)

> 480 minutes

[9]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential to prevent exposure when

handling L-Linalool. The following PPE is mandatory.

e Eye and Face Protection: Always wear safety glasses with side shields or chemical safety

goggles to protect against splashes.[1][5] In situations with a higher risk of splashing, a face

shield should be worn in addition to goggles.[1]

o Hand Protection: Chemical-resistant gloves are required.[10] Butyl rubber gloves with a

thickness greater than 0.3 mm are recommended, offering a breakthrough time of over 480
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minutes.[9] Nitrile and PVC gloves are also cited as suitable options.[5][11] Gloves should be
inspected for damage before use and changed immediately if contaminated.[11]

Body Protection: A flame-resistant laboratory coat should be worn to protect against
incidental skin contact.[11] Ensure shoes are closed-toe to protect feet from spills.[11] For
larger quantities or tasks with a significant risk of exposure, additional protective clothing
may be necessary.[1] Contaminated work clothing should not be allowed out of the
workplace.[1]

Respiratory Protection: L-Linalool should be handled in a well-ventilated area, preferably
within a chemical fume hood, to minimize the inhalation of vapors.[1] If ventilation is
inadequate or in the event of a large spill, a NIOSH/MSHA approved respirator with a Type A
filter for organic vapors is necessary.[5][8]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling L-Linalool will ensure minimal risk.

Pre-Handling Preparations

Review Safety Data: Thoroughly read and understand the Safety Data Sheet (SDS) for L-
Linalool.

Check Equipment: Ensure all necessary PPE is readily available and in good condition.[1]

Verify Workspace: Confirm that the chemical fume hood is functioning correctly and the work
area is clean and free of clutter.[1]

Eliminate Ignition Sources: Keep the handling area clear of heat, sparks, open flames, and
hot surfaces.[1][2]

Handling Procedure

Work in Ventilated Area: Conduct all work in a chemical fume hood to prevent vapor buildup.

[1]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1] Do not breathe in vapors or
mists.[1]
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» Maintain Container Integrity: Keep the L-Linalool container tightly closed when not in use.[1]

[2]

e Practice Good Hygiene: Wash hands thoroughly with soap and water after handling, before
breaks, and at the end of the workday.[1][12]

Post-Handling Actions

o Decontaminate: Clean the work area thoroughly.
» PPE Removal: Properly remove and dispose of contaminated PPE.

e Final Wash: Wash hands and any other exposed skin areas.[1]

Disposal and Spill Management Plan

Proper disposal of L-Linalool and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol

o Classify Waste: L-Linalool waste must be treated as hazardous chemical waste.[3]

e Collect Waste: Collect waste L-Linalool and contaminated materials (e.g., gloves, absorbent
pads) in a dedicated, compatible, and properly sealed waste container.[3]

o Label Container: The waste container must be clearly labeled as "Hazardous Waste" and
"Flammable," and it must list L-Linalool as a component.[11]

o Store Waste: Store the sealed waste container in a designated satellite accumulation area
away from ignition sources and incompatible materials.[11]

» Arrange Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for proper disposal.[3]

o Prohibition: Never pour L-Linalool, or materials contaminated with it, down the drain.[3]

Emergency Spill Protocol
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o Evacuate and Ventilate: Restrict access to the spill area and ensure it is well-ventilated. If the
spill is large, evacuate the immediate area.[3]

» Eliminate Ignition Sources: Immediately remove all potential ignition sources.[3]

e Absorb the Spill: Use an inert absorbent material such as vermiculite, dry sand, or earth to
contain and absorb the spilled liquid. Do not use combustible materials like paper towels for
large spills.[3]

e Collect and Containerize: Carefully collect the absorbent material and place it into a sealed
and properly labeled container for hazardous waste disposal.[3]

o Decontaminate Area: Clean the spill area with soap and water.[3]

e Report Incident: Report the spill to your laboratory supervisor and EHS office, following your
institution's established protocols.[3]

L-Linalool Handling Workflow
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Caption: Workflow for the safe handling and disposal of L-Linalool.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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